2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole

• IUPAC Name: 2-[1-(naphthalen-1-ylmethyl)azetidin-3-yl]triazole
• InChI: InChI=1S/C16H16N4/c1-2-7-16-13(4-1)5-3-6-14(16)10-19-11-15(12-19)20-17-8-9-18-20/h1-9,15H,10-12H2
• InChI Key: UQCRXVFOERTUQI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC=CC3=CC=CC=C32)N4N=CC=N4
• Molecular Formula: C16H16N4
• Molecular Weight: 264.32 g/mol

Description

2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the azetidine and triazole family of compounds and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole is not fully understood, but it has been suggested to act as a modulator of various biological processes, including receptor signaling and enzyme activity. It has been shown to bind to various receptors, including the dopamine D2 receptor, and has been shown to inhibit the activity of various enzymes, including the proteasome.
Biochemical and Physiological Effects:
2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole has been shown to have various biochemical and physiological effects, including anti-cancer activity, anti-inflammatory activity, and anti-microbial activity. It has also been shown to have neuroprotective effects and has been studied for its potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole in lab experiments include its high yield synthesis method, its potential as a drug candidate, and its potential as a building block for the synthesis of new materials. The limitations of using 2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole in lab experiments include its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are many future directions for the study of 2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole. Some potential areas of research include the development of new synthetic methods for the compound, the study of its potential as a drug candidate for the treatment of various diseases, and the study of its potential as a building block for the synthesis of new materials. Other potential areas of research include the study of its mechanism of action and the development of new derivatives with improved properties. Overall, 2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole is a promising compound with many potential applications in various scientific fields.

Synthesis Methods

The synthesis of 2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole involves the reaction of naphthalene-1-carbaldehyde with azetidine-3-carboxylic acid, followed by cyclization with sodium azide and copper (I) iodide. This method has been optimized to provide high yields of the compound and has been used in various research studies.

Scientific Research Applications

2-[1-(Naphthalen-1-ylmethyl)azetidin-3-yl]triazole has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, it has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and infectious diseases. In pharmacology, it has been studied for its potential as a ligand for various receptors, including the dopamine D2 receptor. In materials science, it has been studied for its potential as a building block for the synthesis of new materials.